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Compound of Interest

Compound Name: Pentamethylbenzene

Cat. No.: B147382 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety and logistical information

for the handling of Pentamethylbenzene (CAS No. 700-12-9), including detailed operational

and disposal plans.

Physicochemical and Hazard Data
A summary of key quantitative data for Pentamethylbenzene is presented below for easy

reference.
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Property Value Citations

Molecular Formula C₁₁H₁₆ [1][2][3]

Molecular Weight 148.24 g/mol [1]

Appearance
Off-white to light yellow

crystalline powder/solid
[4][5]

Melting Point 49 - 54.4 °C [4][6]

Boiling Point 231 - 232 °C [6]

Density 0.917 g/mL at 25 °C [7]

Flash Point 91 °C (closed cup) [7]

Hazard Classifications

Flammability Flammable Solid (Category 1)

Skin Corrosion/Irritation
Causes skin irritation

(Category 2)
[7]

Eye Damage/Irritation
Causes serious eye irritation

(Category 2A)
[7]

STOT - Single Exposure
May cause respiratory irritation

(Category 3)
[7]

Personal Protective Equipment (PPE)
Strict adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory

to minimize exposure and ensure personal safety when handling Pentamethylbenzene.[8]
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PPE Category Specification Citations

Eye and Face Protection

Chemical splash goggles that

provide a tight seal around the

eyes are required. A face

shield should be worn in

conjunction with goggles when

handling large quantities.

[4][8]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, butyl rubber,

neoprene) must be worn.

Inspect gloves for any signs of

degradation or punctures

before use.

[4][8]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) is required if exposure

limits are exceeded or if

irritation is experienced.

[4]

Protective Clothing

A lab coat or other protective

clothing should be worn to

prevent skin exposure.

[4]

Operational Plan: Step-by-Step Handling Protocol
The following protocol outlines the procedural steps for the safe handling of

Pentamethylbenzene from preparation to disposal.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of

Pentamethylbenzene.[4]

Verify that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.
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Keep the work area clear of all ignition sources, including open flames, hot surfaces, and

spark-producing equipment.[5]

Ground and bond all containers and receiving equipment to prevent static discharge.[5]

Assemble all necessary PPE as specified in the table above.

2. Handling and Use:

Don all required PPE before entering the designated work area.

Carefully weigh the desired amount of Pentamethylbenzene within the fume hood, avoiding

the generation of dust.[4]

If transferring the solid, use a spark-proof spatula.

Keep the container tightly closed when not in use.

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[9]

After handling, wash hands and face thoroughly with soap and water.[9]

3. Accidental Release Measures:

In the event of a minor spill, remove all ignition sources.[3][4]

With appropriate PPE, sweep up the spilled solid and place it into a suitable, labeled

container for disposal.[4] Avoid creating dust clouds.[9]

For larger spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan
All waste containing Pentamethylbenzene must be treated as hazardous waste.

1. Waste Collection:

Collect all Pentamethylbenzene waste, including contaminated consumables (e.g., weigh

boats, gloves, wipes), in a designated, sealed, and clearly labeled hazardous waste
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container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

2. Storage Pending Disposal:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[4][5]

3. Final Disposal:

Dispose of the waste container through an approved and licensed hazardous waste disposal

facility.

Do not dispose of Pentamethylbenzene down the drain or in regular trash.[7]

Empty containers may retain product residue and should be disposed of as hazardous

waste.[3]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of

Pentamethylbenzene.
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Caption: Workflow for Safe Handling of Pentamethylbenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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